
Thermodynamic Properties of 2,3,3-
trimethylbutan-1-ol: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3,3-Trimethylbutan-1-ol

Cat. No.: B1267039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

2,3,3-trimethylbutan-1-ol (CAS RN: 36794-64-6), a heptyl alcohol with a branched structure.

This document collates available data on its physical and thermodynamic characteristics and

outlines the standard experimental protocols for their determination.

Core Thermodynamic and Physical Properties
2,3,3-trimethylbutan-1-ol, with the molecular formula C7H16O, possesses a unique structural

arrangement that influences its thermodynamic behavior.[1] While extensive experimental data

for this specific isomer is not readily available in public literature, the National Institute of

Standards and Technology (NIST) / Thermodynamics Research Center (TRC) Web Thermo

Tables (WTT) offer critically evaluated data for this compound.[2][3] Access to this

comprehensive dataset is available through a subscription to the NIST Standard Reference

Data Program.[3]

The available data from NIST includes, but is not limited to, the following properties:

Normal boiling temperature

Critical temperature, pressure, and density

Vapor pressure as a function of temperature
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Density as a function of temperature

Enthalpy of vaporization as a function of temperature

Heat capacity at constant pressure for the ideal gas state as a function of temperature

A summary of basic physical properties gathered from public sources is presented in Table 1.

Table 1: Physical Properties of 2,3,3-trimethylbutan-1-ol

Property Value Source

Molecular Formula C7H16O [1]

Molecular Weight 116.20 g/mol [1]

IUPAC Name 2,3,3-trimethylbutan-1-ol [1]

CAS Registry Number 36794-64-6 [1]

Experimental Protocols for Thermodynamic
Property Determination
Standardized experimental methodologies are crucial for obtaining high-quality thermodynamic

data. The following sections detail the protocols for determining key thermodynamic properties

of alcohols like 2,3,3-trimethylbutan-1-ol.

Determination of Enthalpy of Combustion by
Calorimetry
The enthalpy of combustion is a fundamental thermodynamic property that can be determined

experimentally using a calorimeter.

Principle: A known mass of the alcohol is combusted in an excess of oxygen, and the heat

released is absorbed by a calorimeter containing a known mass of water. The temperature

change of the water is used to calculate the heat of combustion.

Apparatus:
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Spirit lamp

Copper calorimeter (or a similar insulated vessel)

Thermometer or digital temperature probe

Electronic balance

Measuring cylinder

Stirrer

Draught shield

Procedure:

A specific volume of water (e.g., 100 cm³) is measured and placed into the copper

calorimeter.

The initial temperature of the water is recorded.

The spirit lamp containing 2,3,3-trimethylbutan-1-ol is weighed accurately.

The lamp is placed under the calorimeter, and the wick is lit.

The water is stirred continuously, and the temperature is monitored until a significant rise

(e.g., 20 °C) is observed.

The flame is extinguished, and the final temperature of the water is recorded.

The spirit lamp is immediately reweighed to determine the mass of alcohol burned.

The heat absorbed by the water (Q) is calculated using the formula: Q = m × c × ΔT where:

m is the mass of the water

c is the specific heat capacity of water (4.18 J g⁻¹ K⁻¹)

ΔT is the change in temperature of the water
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The enthalpy of combustion per mole is then calculated by dividing the heat absorbed by the

number of moles of alcohol combusted.

Sources of Error and Refinements: Significant heat loss to the surroundings is a major source

of error in simple calorimetry. To improve accuracy, a bomb calorimeter is used for more

precise measurements. This apparatus allows for combustion to occur in a sealed container,

minimizing heat loss.

Determination of Vapor Pressure by the Static Method
The static method is a direct and accurate way to measure the vapor pressure of a liquid at

different temperatures.

Principle: A sample of the liquid is placed in a thermostated, evacuated container. At a given

temperature, the liquid will evaporate until the vapor phase is saturated, and the pressure of

this vapor is measured directly.

Apparatus:

Thermostated vacuum-tight container (isoteniscope)

Pressure sensor (manometer)

Temperature probe

Vacuum pump

Water bath or heating mantle

Procedure:

The liquid sample is placed in the container, and any dissolved gases are removed by

repeated freeze-pump-thaw cycles under vacuum.

The container is heated to the desired temperature using a water bath or heating mantle.

The system is allowed to reach thermal equilibrium, at which point the pressure inside the

container, measured by the manometer, corresponds to the vapor pressure of the liquid at
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that temperature.

Measurements are taken at various temperatures to obtain the vapor pressure curve.

Logical Workflow for Thermodynamic Property
Determination
The following diagram illustrates the logical workflow for the experimental determination and

analysis of the thermodynamic properties of a substance like 2,3,3-trimethylbutan-1-ol.
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Workflow for Thermodynamic Property Determination

Experimental Measurement

Data Processing and Analysis

Final Output

Calorimetry
(Enthalpy of Combustion)

Raw Experimental Data
(e.g., ΔT, Mass, Pressure)

Static Method
(Vapor Pressure)

Flow Calorimetry
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Calculation of
Thermodynamic Properties

Uncertainty Analysis

Equations of State / Correlation Models

Tabulated Thermodynamic Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1267039?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_3-Trimethylbutan-1-ol
https://wtt-pro.nist.gov/error_500.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C36794646&Mask=80
https://www.benchchem.com/product/b1267039#thermodynamic-properties-of-2-3-3-trimethylbutan-1-ol
https://www.benchchem.com/product/b1267039#thermodynamic-properties-of-2-3-3-trimethylbutan-1-ol
https://www.benchchem.com/product/b1267039#thermodynamic-properties-of-2-3-3-trimethylbutan-1-ol
https://www.benchchem.com/product/b1267039#thermodynamic-properties-of-2-3-3-trimethylbutan-1-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1267039?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

